Cas no 116529-49-8 (2,4-diiodo-6-nitroaniline)
2,4-diiodo-6-nitroaniline structure
Product Name:2,4-diiodo-6-nitroaniline
CAS No:116529-49-8
MF:C6H4I2N2O2
MW:389.917105674744
MDL:MFCD03931845
CID:3049207
PubChem ID:4086158
Update Time:2025-08-03
2,4-diiodo-6-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-diiodo-6-nitroaniline
- SY179861
- D80898
- BS-14494
- 116529-49-8
- AKOS024406385
- CS-0161530
- EN300-54335
- SCHEMBL11749582
- MFCD03931845
-
- MDL: MFCD03931845
- Inchi: 1S/C6H4I2N2O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,9H2
- InChI Key: MVWFXGGTHGLHSU-UHFFFAOYSA-N
- SMILES: IC1=CC(=CC(=C1N)[N+](=O)[O-])I
Computed Properties
- Exact Mass: 389.83622g/mol
- Monoisotopic Mass: 389.83622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 71.8Ų
2,4-diiodo-6-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE607-1g |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 1g |
2106.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE607-100mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 100mg |
509CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE607-250mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 250mg |
961CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE607-50mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 50mg |
253.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE607-200mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 200mg |
715.0CNY | 2021-07-14 | |
| eNovation Chemicals LLC | Y1248759-100mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 100mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248759-250mg |
2,4-diiodo-6-nitroaniline |
116529-49-8 | 97% | 250mg |
$200 | 2024-06-06 | |
| TRC | B426783-25mg |
2,4-Diiodo-6-nitroaniline |
116529-49-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B426783-50mg |
2,4-Diiodo-6-nitroaniline |
116529-49-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B426783-250mg |
2,4-Diiodo-6-nitroaniline |
116529-49-8 | 250mg |
$ 275.00 | 2022-06-07 |
2,4-diiodo-6-nitroaniline Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
116529-49-8 (2,4-diiodo-6-nitroaniline) Related Products
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- 29270-47-1(Benzene,1,2-diiodo-4,5-dinitro-)
- 123158-77-0(2-Iodo-4-methyl-6-nitro-phenylamine)
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- 5459-50-7(2-Iodo-5-nitroaniline)
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- 57830-60-1(1,3-diiodo-5-nitrobenzene)
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